Journal Name:Thermal Engineering
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Thermal Engineering ( IF 0 ) Pub Date: 2023-05-16 , DOI:
10.1002/prep.202200334
The paper is a theoretical exploration of complex Al/CuO thermite combustion processes, using a zero-dimensional (0D) model which integrates both condensed phase and gas phase reactions, and considers all thermodynamic stable molecular or atomic species identified during the Al+CuO reaction. We found that the particle size mainly influences the reaction kinetics and pressure development. Thermite with nano-sized particles (nanothermites) burns ∼10 times faster than the same thermite with micron-sized particles (microthermites). This is due to the fact that the thermite reaction occurs mainly in condensed phase, i. e. in the melted Al phase, as all gaseous oxygens released by the CuO decomposition are spontaneously absorbed on the huge specific surface area of metallic Al. As a consequence, the pressure development in nanothermites follows the thermite chemical reaction, the gas phase is mostly composed of a metal vapor (mostly Cu and Al), Al suboxides, but is free of molecular oxygen. In contrast, when dealing with microthermites, an oxygen pressure peak occurs prior to the thermite reaction due to the gaseous O2 released by the early CuO decomposition, that cannot be absorbed on the Al particles surface in real time. The powder stoichiometry greatly impacts the final pressure. Al lean thermites generate a higher final pressure (×3) than stoichiometric and Al rich mixtures, due to unreacted gaseous oxygen which remains in the gas phase after the full consumption of the metallic Al.
Thermal Engineering ( IF 0 ) Pub Date: 2023-05-05 , DOI:
10.1002/prep.202300044
A series of pyrotechnic compositions based on aromatic compounds and/or their salts in combination with pyrotechnic oxidizers possess a distinct feature: when being pressed into a tube and ignited, they burn, emitting a loud whistling noise. Such pyrotechnic effects have been known for over 100 years and are widely used for military and civil applications. The presented paper includes variable examples of pyrotechnic whistle compositions, their properties, and application examples. Additional information is provided on historical facts associated with the invention of the pyrotechnic whistles and the current state of knowledge of the whistling mechanism from both chemical and physical standpoints.
Thermal Engineering ( IF 0 ) Pub Date: 2023-02-28 , DOI:
10.1002/prep.202200213
Internal features of varying scale and geometry are always present in explosives systems. Below a critical length, dependent on the explosive, these features can operate as a driving force for energy concentration and reaction, known as hotspots. At larger length scales, internal features result in jetting and detonation wave shaping, allowing for bulk work to be done by the explosive as is seen in shape charges. To date, a large volume of work has been performed to simulate hotspot ignition and large-scale wave shaping. However, little experimental data exists on the effects of features in intermediate length scales, 0.1 to 1 millimeter. It has been observed in many tests that these small-scale features can influence the high explosive (HE) performance and in some cases cause substantial damage to adjacent systems. This work provides quantitative data on the effects of machined voids moderately above more typical hotspot lengths, 0.3–0.8 mm in diameter, in PBX 9501 pressed to 1.785 g cm−3±2.5 mg cm−3. Streak imaging was used to visualize void collapse, jet velocity, re-initiation time, and wave shape evolution. Delay in detonation front propagation time was found to be linearly dependent on the void diameter and jet velocity was found to be independent within the tested range and resolution. Cut-back experiments were used to investigate wave shape distortion and evolution downstream of the void, showing consistent growth and decay shapes across all void sizes. Simulations using CTH, a hydrocode by Sandia National Laboratory, were used to investigate void collapse showing agreement with the trends of experimental results but yielded inaccurate wave shape development delay values. Both simulation and experimental results identified several re-initiation mechanisms with jetting and subsequent double shocking of localized HE being the dominant mechanisms for the void sizes that were studied.
Thermal Engineering ( IF 0 ) Pub Date: 2023-05-17 , DOI:
10.1002/prep.202200224
Pyrotechnic flares are used extensively, with each color relating to specific information such as landing zone, enemy location, medical evacuation, or submarine location. While all current military flares are restricted to a single illumination color, progress towards a wavelength selectable signal and/or multispectral signal is of interest. In this effort, we use additive manufacturing, via direct ink write approach, to print three unique configurations with green/red light emitter compositions (GLE/RLE). Varying the infill design provides the opportunity to fire either of the base colors individually (red- and/or green-light illuminant) or to fire them simultaneously to achieve a multispectral result. In this work, architecture is shown to play a critical role, and when the GLE composition is approx. 70 wt% of the overall, then a reasonable multi-spectral result is achieved. While early, this work demonstrates that there is significant promise to optimize wavelength selectable signals via architecture achievable with additive manufacturing.
Thermal Engineering ( IF 0 ) Pub Date: 2023-03-16 , DOI:
10.1002/prep.202300022
In this work, the energetic thermoplastic polymers were synthesized with different ratios of energetic prepolymer glycidyl azide (GAP) and isophorone diisocyanate (IPDI), and used as the binder to prepare fuel-rich propellants based on Al−Mg. The results showed that energetic thermoplastic polymer enabled the fuel-rich propellant a faster flame spread, greater flame strength, and a stronger injection effect of metal droplets. The weight loss (Δm) of the propellants increased with GAP content, while the weight loss rate (Dmax) increased similarly. The Δm increased from 7.92 % to 9.86 % and Dmax from −0.23 % ⋅ °C−1 to −0.35 % ⋅ °C−1 in the range 100–256.5 °C. The propellant with the highest GAP content (85GAP-Prop) had the lowest apparent activation energy (150.77 kJ ⋅ mol−1). The average pressure rate of 85GAP-Prop burning in a closed bomb reached 7.67 MPa ⋅ s−1 and the maximum instantaneous pressure rate could reach 16.52 MPa ⋅ s−1, significantly higher than the other propellants. The combustion products analysis indicated that the higher GAP content in the GAP-IPDI energetic thermoplastic polymer more significantly reduced the agglomeration of Al particles and improved the loosening of the combustion products. The rapid combustion gas generation characteristic and energy release of energetic thermoplastic polymer enhanced the combustion characteristics of the fuel-rich propellant based on Al−Mg, which promoted dispersion level between the metal droplets. This work provides insight into the combustion principles and performance improvements of fuel-rich propellant based on Al−Mg.
Thermal Engineering ( IF 0 ) Pub Date: 2023-07-04 , DOI:
10.1002/prep.202300036
Flexible plasticized pyrotechnic formulations were developed to be used for the safe and controlled destruction of light cased chemical and biological threats. The formulations generate high heat as well as halogen if required and can be used in closed spaces without required personnel evacuation.
Thermal Engineering ( IF 0 ) Pub Date: 2023-07-02 , DOI:
10.1002/prep.202300047
In order to solve the short stabilization time of the water-in-oil emulsion binder system and the shortcomings of the critical blast size of the explosive ink molding sample, a water-in-oil emulsion binder was designed with polyvinyl alcohol (PVA) aqueous solution as the aqueous phase, fluorocarbon resin (FEVE) ethyl acetate solution as the oil phase, and toluene diisocyanate (TDI) added to modify the water-in-oil emulsion binder. The hexanitrohexaazaisowurtzitane(CL-20)based explosive ink was made by incorporating submicron CL-20 into the binder system, and the print-formed samples were tested for microscopic morphology, crystallographic analysis, mechanical susceptibility, and detonation transmission performance. The results showed that the explosive ink‘s viscosity was moderate and suitable for direct printing, and the formed sample‘s surface particles were uniformly dispersed and had a honeycomb structure. The crystal form of CL-20 explosive in the explosive ink did not change, the molded sample‘s impact and frictional sensitivities were 1 J and 32 N lower than those of submicron CL-20, respectively, and the detonation velocity of the molded sample was 6655 m/s. The critical detonation size and critical detonation thickness were 1×0.0078 mm and 0.1 mm, respectively, and a critical detonation corner turning of 90°–160° could be achieved. The results show that the prepared binder system is stable for a long time, and the explosive ink molding samples have excellent blast transmission performance.
Thermal Engineering ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1002/prep.202300068
The underwater muzzle flow field formed by the double-tube launch will interfere with each other, resulting in large changes in the characteristic parameters of the flow field and shock wave morphology. Therefore, the numerical model of three-dimensional unsteady multiphase flow for underwater gun-sealed launching was established. Meanwhile, an experimental platform for the underwater sealed launch was built and the rationality of the model was verified. The interior ballistic process compiled by UDF was coupled with the dynamic mesh technology, and the VOF multiphase flow model integrated with the Schnerr-Sauer cavitation model was chosen to numerically calculate the muzzle flow field of the 30 mm underwater gun double-tube parallel launch, and the numerical results were compared to those of the single-tube launch. The results show that the gas is expelled from the muzzle and rapidly expands to form a gas cavity, and the “necking” phenomenon of the gas cavity occurs at 0.2 ms, while the Mach disk structure has formed. Due to the mutual interference between the flow fields formed by each tube, the diameters of the Mach disk are slightly different, and the flow field structure has a certain asymmetry in the evolution process. The core area of the shock wave is bowl-shaped of the single-tube launch, while it is not completely filled of the double-tube launch. Within 0.5 ms, the diameter of the Mach disk increases monotonously when the single-tube is launched, while it first increases and then decays by a double-tube.
Thermal Engineering ( IF 0 ) Pub Date: 2023-06-02 , DOI:
10.1002/prep.202200107
We describe a two-phase model of combustion effects in aluminized high explosive (HE) charges. It is based on: (i) a Gas Dynamic Model of the expansion of the detonation product gases and their turbulent combustion with air; and (ii) a Heterogeneous Continuum Model of aluminum (Al) droplets and their combustion with the detonation product gases. Initial conditions are based on an analytical similarity solution for a cylindrical Chapman-Jouguet (CJ) detonation propagating at the CJ detonation velocity. The CJ jump conditions are computed at the thermodynamic equilibrium state by the Cheetah code, assuming the Al droplets are inert. We assume that the Al is 10 % of the charge mass and occurs as droplets at the CJ state. Different initial droplet diameters, ranging from 10 to 100 microns, are studied. A hydrodynamic combustion model based on large Damköhler numbers is employed in this study,
. It has a square-root dependence on the Reynolds number (Re) and inversed-squared dependence on the droplet diameter (
). The burnout time (
) of the Al droplets has a three-halves dependence on the droplet diameter,
. After burnout, the detonation products act as detonation products of the HE charge with active Al. They turbulently mix with air and form a combustion layer on the outer edge of the fireball. Details of the two-phase model, initial conditions and evolution of the flow field will be described.
Thermal Engineering ( IF 0 ) Pub Date: 2023-05-23 , DOI:
10.1002/prep.202200246
Explosives are common in military, mining, and construction applications where the explosive properties are understood, but mechanics of how the explosive's energy fragments and throws materials are less known. Considering the type of confining material around an explosive, creates variability in fragmentation behavior due to the individual material characteristics. The most common method for assessing fragmentation behavior is the Gurney method, which eliminates any consideration of fragmenting material properties. The Gurney method assumes that, on a large scale, the inconsistencies in material are irrelevant and only the mass of the confiner need be considered. However, it is known in many fields that energy is consumed in the breaking of a material. In this paper, the detonation and resultant fragmentation propulsion of Exploding Bridgewire (EBW) detonators with the same explosive material, but different casing characteristics, is observed. The Gurney method was used to predict fragmentation velocities of the casing following detonation, which were compared to the behavior observed through high-speed video of the actual event. The EBWs were selected to provide variability in casing material, casing thickness, charge length, and charge diameter. It was found that when the amount of explosive is small, the material properties of the casing play a significant role, with 70 % of the total explosive mass lost in fragmenting PMMA EBWs and 30±3 % lost in Aluminum EBWs. There is significant energy loss to breaking the casing material that cannot be ignored on the small scale and could impact large explosives with high casing to explosive ratios.
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0 | Not |